Cas no 77028-93-4 ((3-Methyl-naphthalen-1-yl)-methanol)

• Product Name: (3-Methyl-naphthalen-1-yl)-methanol
• CAS No: 77028-93-4
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• MDL: MFCD18415118
• CID: 4778609
• PubChem ID: 12711866
• Update Time: 2026-02-27

(3-Methyl-naphthalen-1-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-naphthalen-1-yl)-methanol
• 1-(hydroxymethyl)-3-methylnaphthalene
• 2-Methylnaphthalene-4-methanol
• SB38674
• (3-Methyl-phthalen-1-yl)-methanol

• MDL： MFCD18415118
• Inchi： 1S/C12H12O/c1-9-6-10-4-2-3-5-12(10)11(7-9)8-13/h2-7,13H,8H2,1H3
• InChI Key： RNROUGVAYCPUCR-UHFFFAOYSA-N
• SMILES： OCC1C=C(C)C=C2C=CC=CC=12

Computed Properties

• Exact Mass: 172.088815002g/mol
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (3-Methyl-naphthalen-1-yl)-methanol

Exploring (3-Methyl-naphthalen-1-yl)-methanol (CAS No. 77028-93-4): Properties, Applications, and Market Insights

(3-Methyl-naphthalen-1-yl)-methanol (CAS No. 77028-93-4) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This aromatic alcohol, derived from naphthalene, is known for its unique structural properties and versatile applications. With the increasing demand for high-purity intermediates in drug synthesis and material science, (3-Methyl-naphthalen-1-yl)-methanol has become a compound of interest for researchers and manufacturers alike.

The molecular structure of (3-Methyl-naphthalen-1-yl)-methanol features a naphthalene ring substituted with a methyl group at the 3-position and a hydroxymethyl group at the 1-position. This configuration imparts distinct chemical reactivity, making it a valuable building block in organic synthesis. Recent studies highlight its role in the development of novel pharmaceutical intermediates and functional materials, aligning with the growing trend towards sustainable and efficient chemical processes.

One of the key applications of (3-Methyl-naphthalen-1-yl)-methanol is in the synthesis of advanced organic electronic materials. With the rise of flexible electronics and OLED technologies, researchers are exploring naphthalene derivatives for their optoelectronic properties. The compound’s ability to form stable π-conjugated systems makes it a candidate for use in light-emitting diodes (LEDs) and photovoltaic devices, addressing the global push for renewable energy solutions.

In the pharmaceutical sector, (3-Methyl-naphthalen-1-yl)-methanol serves as a precursor for the synthesis of bioactive molecules. Its structural motif is found in several drug candidates targeting inflammatory and neurological disorders. As the demand for personalized medicine grows, this compound’s role in small-molecule drug development is expected to expand, particularly in the design of kinase inhibitors and receptor modulators.

The market for (3-Methyl-naphthalen-1-yl)-methanol is influenced by trends in green chemistry and process optimization. Manufacturers are investing in eco-friendly synthesis routes, such as catalytic hydrogenation and biocatalysis, to reduce environmental impact. Additionally, advancements in analytical techniques, like HPLC and NMR, have improved the purity assessment of this compound, meeting stringent regulatory standards in the pharmaceutical and cosmetic industries.

From a regulatory perspective, (3-Methyl-naphthalen-1-yl)-methanol is generally regarded as safe for research and industrial use when handled under controlled conditions. Its non-toxic profile and biodegradability align with the principles of sustainable chemistry, making it a preferred choice for environmentally conscious applications. However, users are advised to follow standard safety protocols, including proper ventilation and personal protective equipment (PPE), to minimize exposure risks.

Looking ahead, the future of (3-Methyl-naphthalen-1-yl)-methanol appears promising, driven by innovations in material science and drug discovery. As industries prioritize efficiency and sustainability, this compound’s versatility positions it as a critical component in next-generation technologies. Whether in organic electronics, pharmaceuticals, or specialty chemicals, its potential continues to unfold, offering exciting opportunities for scientific and commercial advancement.